Ethyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate

• IUPAC Name: ethyl 4-(3-chloro-1,2,4-triazol-1-yl)butanoate
• InChI: InChI=1S/C8H12ClN3O2/c1-2-14-7(13)4-3-5-12-6-10-8(9)11-12/h6H,2-5H2,1H3
• InChI Key: IGDYGFWOOUNKNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCN1C=NC(=N1)Cl
• Molecular Formula: C8H12ClN3O2
• Molecular Weight: 217.65 g/mol

Description

Ethyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate is a compound that contains a 1,2,4-triazole ring, which is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds. These compounds are used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds, like Ethyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate, has been a subject of research. The synthesis methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of Ethyl 4-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate is characterized by the presence of a 1,2,4-triazole ring. This ring operates as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.